Methyl 3-{[4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzyl]oxy}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[[4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methoxy]thiophene-2-carboxylate
• InChI: InChI=1S/C20H14N2O5S3/c1-26-19(23)18-15(8-9-28-18)27-11-12-6-7-17(14(10-12)22(24)25)30-20-21-13-4-2-3-5-16(13)29-20/h2-10H,11H2,1H3
• InChI Key: HIXALVGRQKWFHD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)OCC2=CC(=C(C=C2)SC3=NC4=CC=CC=C4S3)[N+](=O)[O-]
• Molecular Formula: C20H14N2O5S3
• Molecular Weight: 458.5 g/mol

Description

Methyl 3-{[4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzyl]oxy}-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C20H14N2O5S3 and its molecular weight is 458.52. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Photodynamic Therapy for Cancer : A study on zinc phthalocyanine derivatives highlighted their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds, characterized by their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, indicate the utility of related sulfur-containing heterocyclic compounds in therapeutic applications (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : Research into newly synthesized oxadiazole derivatives, including corrosion inhibition efficiency on mild steel in hydrochloric acid solution, showcases the potential of sulfur and nitrogen-containing heterocyclic compounds in protecting metals from corrosion. This study, conducted through various analytical methods, underscores the relevance of such compounds in industrial applications to enhance material longevity (Kalia et al., 2020).

Optical and Electrochemical Applications

• Optical Limiting Materials : The synthesis and study of donor-acceptor type conjugated polymers carrying 1,3,4-oxadiazole and thiophene units demonstrate their thermal stability and good optical limiting behavior due to effective three-photon absorption. These findings suggest potential applications in the development of materials for optical limiting, which can protect sensitive optical components from damage by intense light sources (Shivashankar, Anantapadmanabha, & Adhikari, 2013).

Analytical and Sensing Applications

• Trivalent Y3+ Ionic Sensor Development : A study on the development of sensors for detecting selective yttrium ion (Y3+) using modified glassy carbon electrodes highlights the potential of sulfur and nitrogen-containing compounds in analytical applications. This work underscores the adaptability of such compounds in creating sensitive and selective sensors for environmental and industrial monitoring (Hussain et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have shown good binding properties with epilepsy molecular targets such as gaba (a) alpha-1, glutamate, gaba (a) delta receptors, and na/h exchanger .

Mode of Action

Based on the structural similarity to other benzothiazole derivatives, it may interact with its targets, leading to changes in the cellular processes .

Result of Action

Similar compounds have shown protective effects in seizure tests .